Cas no 307323-15-5 (3-(furan-2-yl)-N'-(1E)-(2,4,5-trimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide)

• Product Name: 3-(furan-2-yl)-N'-(1E)-(2,4,5-trimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide
• CAS No: 307323-15-5
• MF: C₁₈H₁₈N₄O₅
• MW: 370.359323978424
• CID: 6153512
• PubChem ID: 6862100
• Update Time: 2025-07-16

3-(furan-2-yl)-N'-(1E)-(2,4,5-trimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-(furan-2-yl)-N'-(1E)-(2,4,5-trimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide
• 5-(furan-2-yl)-N-[(E)-(2,4,5-trimethoxyphenyl)methylideneamino]-1H-pyrazole-3-carboxamide
• AB00685573-01
• 307323-15-5
• AKOS002170801
• (E)-3-(furan-2-yl)-N'-(2,4,5-trimethoxybenzylidene)-1H-pyrazole-5-carbohydrazide
• 3-(2-furyl)-N'-[(E)-(2,4,5-trimethoxyphenyl)methylidene]-1H-pyrazole-5-carbohydrazide
• F1092-1627
• 3-(furan-2-yl)-N'-[(1E)-(2,4,5-trimethoxyphenyl)methylidene]-1H-pyrazole-5-carbohydrazide

• Inchi： 1S/C18H18N4O5/c1-24-15-9-17(26-3)16(25-2)7-11(15)10-19-22-18(23)13-8-12(20-21-13)14-5-4-6-27-14/h4-10H,1-3H3,(H,20,21)(H,22,23)/b19-10+
• InChI Key： JOVAHLHZCDSGMA-VXLYETTFSA-N
• SMILES： O(C)C1C=C(C(=CC=1/C=N/NC(C1C=C(C2=CC=CO2)NN=1)=O)OC)OC

Computed Properties

• Exact Mass: 370.12771969g/mol
• Monoisotopic Mass: 370.12771969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(furan-2-yl)-N'-(1E)-(2,4,5-trimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide

3-(Furan-2-yl)-N'-(1E)-(2,4,5-trimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide (CAS No. 307323-15-5): A Comprehensive Overview

3-(Furan-2-yl)-N'-(1E)-(2,4,5-trimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide (CAS No. 307323-15-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazole derivatives and is characterized by its furan and trimethoxyphenyl moieties, which contribute to its biological activity and pharmacological properties.

The chemical structure of 3-(Furan-2-yl)-N'-(1E)-(2,4,5-trimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide is composed of a pyrazole ring, a furan ring, and a trimethoxyphenyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The pyrazole ring is known for its anti-inflammatory and analgesic properties, while the furan ring is often associated with antioxidant and antiviral activities. The trimethoxyphenyl group, with its three methoxy substituents, enhances the lipophilicity and stability of the compound.

Recent studies have explored the potential therapeutic applications of 3-(Furan-2-yl)-N'-(1E)-(2,4,5-trimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide. One notable area of research is its anti-inflammatory activity. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibited significant anti-inflammatory effects in both in vitro and in vivo models. The mechanism of action was attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In addition to its anti-inflammatory properties, 3-(Furan-2-yl)-N'-(1E)-(2,4,5-trimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide has shown promise as an antioxidant agent. A study published in the European Journal of Medicinal Chemistry demonstrated that this compound effectively scavenged free radicals and protected cells from oxidative stress. The antioxidant activity was attributed to the presence of the furan ring and the methoxy groups on the phenyl moiety.

The potential antiviral activity of 3-(Furan-2-yl)-N'-(1E)-(2,4,5-trimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide has also been investigated. Research published in Antiviral Research indicated that this compound exhibited potent antiviral effects against several viruses, including herpes simplex virus (HSV) and influenza virus. The mechanism of action was hypothesized to involve interference with viral replication processes.

Beyond its therapeutic applications, 3-(Furan-2-yl)-N'-(1E)-(2,4,5-trimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide has been studied for its potential use as a lead compound in drug discovery. Its unique structural features make it an attractive candidate for further modification and optimization to enhance its pharmacological properties. For instance, researchers have explored the synthesis of analogs with varying substituents on the phenyl ring to improve solubility and bioavailability.

The synthesis of 3-(Furan-2-yl)-N'-(1E)-(2,4,5-trimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide involves several steps, including the formation of the pyrazole ring and the subsequent coupling reactions to introduce the furan and trimethoxyphenyl moieties. Various synthetic routes have been reported in the literature, each with its advantages and limitations. One common approach involves the reaction of 3-furyl hydrazine with 2,4,5-trimethoxybenzaldehyde followed by cyclization to form the pyrazole ring.

The physicochemical properties of 3-(Furan-2-yl)-N'-(1E)-(2,4,5-trimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide are also important for understanding its behavior in biological systems. It is a solid at room temperature with a melting point ranging from 180°C to 185°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) but has limited solubility in water. These properties can influence its formulation and delivery methods in pharmaceutical applications.

In conclusion, 3-(Furan-2-yl)-N'-(1E)-(2,4,5-trimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide (CAS No. 307323-15-5) is a multifaceted compound with significant potential in medicinal chemistry. Its anti-inflammatory, antioxidant, and antiviral activities make it a promising candidate for further research and development as a therapeutic agent. Ongoing studies continue to explore its mechanisms of action and optimize its properties for clinical use.